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Compound of Interest

Compound Name: Glyurallin A

Cat. No.: B1163463

Disclaimer: The substance "Glyurallin A" did not yield specific search results. This guide
assumes the user is referring to "Glycerol" (CAS No. 56-81-5), a chemically similar sounding
compound. It is crucial to verify the chemical identity of the substance before proceeding with
any handling or disposal protocols. The following information is intended for researchers,
scientists, and drug development professionals and should be supplemented by a thorough
review of your institution's specific safety guidelines.

This document provides essential safety and logistical information for the proper disposal of
Glycerol in a laboratory setting. Adherence to these procedures is critical to ensure personnel
safety and environmental compliance.

l. Immediate Safety and Handling Precautions

Glycerol is generally considered to be of low toxicity.[1][2] However, it is crucial to handle it with
appropriate care in a laboratory environment.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[3][4][5]

e Hand Protection: Use protective gloves. Inspect gloves before use and dispose of
contaminated gloves properly.[3][6]
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o Skin Protection: Avoid contact with skin. In case of contact, wash the area with soap and

plenty of water.[3][6]

o Respiratory Protection: Avoid inhaling vapor or mist. Ensure adequate ventilation.[3][6]

First Aid Measures:

the eyelids. Get medical attention.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if irritation develops.[7][8]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Get medical attention if symptoms occur.[7][8]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention if

symptoms occur.[7][8]

Il. Chemical and Physical Properties of Glycerol

Understanding the properties of Glycerol is essential for safe handling and disposal.

Property

Value

Molecular Formula

C3H803[3][7][9]

CAS Number 56-81-5[3][7][8][9]

Appearance Clear, colorless, odorless, syrupy liquid[10]
Boiling Point 290 °C (554 °F)[8]

Melting Point 18.07 °C (64.5 °F)[11]

Flash Point 160 °C (320 °F)[7]

Density 1.261 g/cm3[10][11]

Solubility in Water

>500 g/L (20°C)[7]
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lll. Step-by-Step Disposal Protocol

This protocol outlines the approved procedure for disposing of waste Glycerol.
Step 1: Waste Identification and Segregation
» Label a dedicated waste container clearly as "Waste Glycerol".

» Do not mix Glycerol waste with other chemical waste streams unless specifically instructed
to do so by your institution's safety officer.

Step 2: Spill Management

¢ In case of a spill, absorb the liquid with an inert absorbent material such as sand, clay,
vermiculite, or diatomaceous earth.[4][5][6]

o Collect the absorbed material into a suitable, closed container for disposal.[6]
o Ventilate the area and wash the spill site after material pickup is complete.[4]
Step 3: Containerization and Storage

o Store waste Glycerol in a tightly closed and properly labeled container.[3][6]

o Keep the container in a cool, dry, and well-ventilated area.[3]

o Store away from incompatible materials such as strong oxidizing agents (e.g., chromium
trioxide, potassium chlorate, potassium permanganate) as contact may cause an explosion.

[8]
Step 4: Final Disposal

» Dispose of waste Glycerol and contaminated materials through a licensed waste disposal
contractor.[12]

« Incineration or landfill may be considered only when recycling is not feasible.[12]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemtrack.org/MSDSSG/Trf/sge/sge56-81-5.html
http://www.ameya-fze.com/pdf/MSDS-GLYCERIN.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Glycerol.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Glycerol.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge56-81-5.html
https://www.cdhfinechemical.com/images/product/msds/215_285710523_Glycerine-CASNO-56-81-5-MSDS.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Glycerol.pdf
https://www.cdhfinechemical.com/images/product/msds/215_285710523_Glycerine-CASNO-56-81-5-MSDS.pdf
https://www.abpsoil.com/images/MSDS/SDS-E-GLYCERINE.pdf
https://images-na.ssl-images-amazon.com/images/I/71q55DWGeaL.pdf
https://images-na.ssl-images-amazon.com/images/I/71q55DWGeaL.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

e Do not dispose of Glycerol down the drain in large quantities as it can gel and clog pipes,
although small amounts are water-soluble.[13]

IV. Diagrams

Disposal Workflow for Glycerol
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Caption: Workflow for the safe disposal of Glycerol waste.
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Caption: Potential hazards associated with improper handling of Glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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